Cas no 2034608-19-8 (1-cyclobutyl-4-cyclohexanecarbonylpiperazine)

• Product Name: 1-cyclobutyl-4-cyclohexanecarbonylpiperazine
• CAS No: 2034608-19-8
• MF: C₁₅H₂₆N₂O
• MW: 250.379744052887
• CID: 5982232
• PubChem ID: 119103601
• Update Time: 2025-05-20

1-cyclobutyl-4-cyclohexanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-cyclohexanecarbonylpiperazine
• AKOS026703423
• (4-cyclobutylpiperazin-1-yl)(cyclohexyl)methanone
• (4-cyclobutylpiperazin-1-yl)-cyclohexylmethanone
• 2034608-19-8
• F6544-1179

• Inchi： 1S/C15H26N2O/c18-15(13-5-2-1-3-6-13)17-11-9-16(10-12-17)14-7-4-8-14/h13-14H,1-12H2
• InChI Key： UWALCPUWSBZPSE-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCN(CC1)C1CCC1

Computed Properties

• Exact Mass: 250.204513457g/mol
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-cyclobutyl-4-cyclohexanecarbonylpiperazine

Introduction to 1-cyclobutyl-4-cyclohexanecarbonylpiperazine (CAS No. 2034608-19-8)

1-cyclobutyl-4-cyclohexanecarbonylpiperazine, identified by the CAS number 2034608-19-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The structural uniqueness of 1-cyclobutyl-4-cyclohexanecarbonylpiperazine arises from the presence of a cyclobutyl group at the 1-position and a cyclohexanecarbonyl moiety at the 4-position, which contribute to its distinct chemical properties and potential biological activities.

The synthesis of 1-cyclobutyl-4-cyclohexanecarbonylpiperazine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The introduction of the cyclobutyl group enhances the steric hindrance around the nitrogen atoms, which can influence its interactions with biological targets. Similarly, the cyclohexanecarbonyl group introduces a rigid, planar structure that may affect the compound's solubility and metabolic stability. These structural features make 1-cyclobutyl-4-cyclohexanecarbonylpiperazine a promising candidate for further exploration in drug discovery.

In recent years, there has been significant interest in piperazine derivatives due to their broad spectrum of biological activities. Piperazines are known for their ability to modulate neurotransmitter systems, making them valuable in the development of treatments for neurological disorders such as depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The structural modifications in 1-cyclobutyl-4-cyclohexanecarbonylpiperazine may confer novel pharmacological properties that could lead to the identification of new therapeutic agents.

One of the most compelling aspects of 1-cyclobutyl-4-cyclohexanecarbonylpiperazine is its potential role in central nervous system (CNS) drug development. The compound's ability to interact with various neurotransmitter receptors has been a focus of numerous studies. For instance, research has suggested that piperazine derivatives can modulate serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. The unique structural features of 1-cyclobutyl-4-cyclohexanecarbonylpiperazine may enhance its selectivity for these receptors, thereby reducing side effects associated with less selective compounds.

Moreover, the compound's stability under metabolic conditions is another critical factor that contributes to its attractiveness as a drug candidate. The cyclohexanecarbonyl group provides additional stability against enzymatic degradation, which is often a limiting factor in drug development. This stability ensures that the compound remains active in vivo for longer periods, potentially improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-cyclobutyl-4-cyclohexanecarbonylpiperazine with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including enzymes and receptors involved in neurological disorders. These findings provide a strong rationale for further experimental validation of its pharmacological properties.

The synthesis and characterization of 1-cyclobutyl-4-cyclohexanecarbonylpiperazine have also contributed to our understanding of piperazine derivatives as a whole. By studying this compound, researchers can gain insights into how structural modifications influence biological activity. This knowledge is crucial for designing new drugs with improved efficacy and safety profiles.

In conclusion, 1-cyclobutyl-4-cyclohexanecarbonylpiperazine (CAS No. 2034608-19-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it a valuable tool for further research in drug discovery. As our understanding of piperazine derivatives continues to grow, compounds like 1-cyclobutyl-4-cyclohexanecarbonylpiperazine are likely to play an increasingly important role in the development of new treatments for neurological disorders and other diseases.